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Compound of Interest

Compound Name: 4-Methyl-1H-indol-3-amine

Cat. No.: B15252986

Application Notes and Protocols: 4-Methyl-1H-
Indol-3-amine

A comprehensive review of the available scientific literature reveals a significant gap in the
research concerning the specific compound 4-Methyl-1H-indol-3-amine. At present, there are
no published in vitro or in vivo studies detailing its biological activity, mechanism of action, or
potential therapeutic applications.

While the broader family of indole-containing molecules has been the subject of extensive
scientific investigation, yielding a wealth of information on their diverse pharmacological
properties, this particular derivative remains uncharacterized in the public domain. The indole
scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural
products and synthetic drugs with activities ranging from antimicrobial and anti-inflammatory to
anticancer and psychoactive.

Our extensive search for data on 4-Methyl-1H-indol-3-amine across multiple scientific
databases and research articles did not yield any specific experimental data. The retrieved
studies focused on other substituted indole derivatives, including:

* 4-(Indol-3-yl)thiazole-2-amines: Investigated for their antimicrobial properties.[1]

o Derivatives of 2-(1H-indol-3-yl)quinazolin-4(3H)-one: Assessed for cytotoxicity and
antibacterial activity.[2]
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e Substituted 1H-imidazol-5-yl-1H-indoles: Screened for activity against methicillin-resistant
Staphylococcus aureus (MRSA).

e N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives:
Evaluated as inhibitors of tubulin polymerization for potential anticancer applications.[3]

» Various other indole amines and derivatives: Studied for activities such as anti-
cholinesterase, anti-inflammatory, and as serotonin-dopamine releasing agents.[4][5][6]

The lack of specific data for 4-Methyl-1H-indol-3-amine prevents the creation of the requested
detailed Application Notes and Protocols. The core requirements, including the summarization
of quantitative data in tables, provision of detailed experimental methodologies, and the
generation of signaling pathway diagrams, are all contingent upon the existence of primary
research findings.

For researchers, scientists, and drug development professionals interested in this specific
molecule, the current landscape represents an unexplored area of research. Future
investigations would need to begin with the fundamental steps of chemical synthesis,
purification, and structural characterization. Following this, a comprehensive screening cascade
involving a variety of in vitro assays would be necessary to elucidate any potential biological
activity. Promising in vitro results would then warrant progression to in vivo studies in
appropriate animal models to assess efficacy, pharmacokinetics, and safety.

We encourage the scientific community to undertake studies on 4-Methyl-1H-indol-3-amine to
expand the knowledge base of indole derivatives and potentially uncover novel therapeutic
agents. As new research emerges, this document can be updated to reflect the latest findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2023/md/d2md00340f
https://www.researchgate.net/publication/366860547_Synthesis_characterization_and_in_vitro_anti-_cholinesterase_screening_of_novel_indole_amines
https://ouci.dntb.gov.ua/en/works/4rM8XwJ7/
https://en.wikipedia.org/wiki/Serotonin%E2%80%93dopamine_releasing_agent
https://www.benchchem.com/product/b15252986?utm_src=pdf-body
https://www.benchchem.com/product/b15252986?utm_src=pdf-body
https://www.benchchem.com/product/b15252986?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1424-8247/14/11/1096
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15252986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One
Derivatives - PMC [pmc.ncbi.nim.nih.gov]

» 3. Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-
trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization - RSC
Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

o 4. researchgate.net [researchgate.net]

e 5. Synthesis and biological evaluation of some 4-(1H-indol-3-yl)-6-phenyl-1,2,3,4-
tetrahydropyrimidin-2-ones/thiones as po... [ouci.dntb.gov.ua]

e 6. Serotonin—dopamine releasing agent - Wikipedia [en.wikipedia.org]

e To cite this document: BenchChem. [In vitro and in vivo studies with 4-Methyl-1H-indol-3-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15252986#in-vitro-and-in-vivo-studies-with-4-methyl-
1h-indol-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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